Cas no 62664-68-0 (2-Oxaspiro[4.5]decane-1,3-dione, 6-propyl-)

• Product Name: 2-Oxaspiro[4.5]decane-1,3-dione, 6-propyl-
• CAS No: 62664-68-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 436129
• PubChem ID: 12321603
• Update Time: 2025-04-19

2-Oxaspiro[4.5]decane-1,3-dione, 6-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[4.5]decane-1,3-dione, 6-propyl-
• 6-propyl-2-oxaspiro[4.5]decane-1,3-dione
• 62664-68-0
• DTXSID20488664

• Inchi： 1S/C12H18O3/c1-2-5-9-6-3-4-7-12(9)8-10(13)15-11(12)14/h9H,2-8H2,1H3
• InChI Key： BDAGSRVQPPFKNW-UHFFFAOYSA-N
• SMILES： O1C(CC2(C1=O)CCCCC2CCC)=O

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37